Cas no 3228-51-1 (L-Threoninol)

L-Threoninol structure
Product Name:L-Threoninol
CAS No:3228-51-1
Molecular Formula:C4H11NO2
Molecular Weight:105.13564
MDL:MFCD00191173
CID:43943
PubChem ID:2033049
L-Threoninol Properties
Names and Identifiers
-
- (2R,3R)-2-Aminobutane-1,3-diol
- L(+)-THREONINOL
- L-THREONINOL
- H-THR-OL
- H-L-THR-OL
- (2R,3R)-2-AMINO-1,3-BUTANEDIOL
- (2S,3R)-2-AMINO-3-HYDROXY-1-BUTANOL
- THREONINOL
- H-Threoninol
- H-L-Threoninol
- H-Tyr(Bzl)-OMe•HCl
- (2R,3R)-2-amino-3-methyl-1,3-butanediol
- (R,R)-threoninol
- 2-aminobutan-1,3-diol
- threonine alcohol
- Threoninol,L
- (2S,3S)-2-Amino-1,3-butanediol
- Z1203578460
- EN300-226446
- 3228-51-1
- 1,3-Butanediol, 2-amino-, (R*,R*)-
- rel-(2R,3R)-2-Aminobutane-1,3-diol
- AKOS015840278
- Q27273483
- DB01724
- Threoninol,L-
- (L)-threoninol
- UNII-A16V466XOD
- 1,3-Butanediol, 2-amino-, (2R,3R)-
- Reduced Threonine
- SCHEMBL606176
- MFCD00191173
- NS00069010
- L-Threoninol, 97%
- F11954
- AS-16027
- DB-038133
- CS-W013681
- AKOS006237680
- A16V466XOD
- DTXSID30186028
- 108102-49-4
-
- MDL: MFCD00191173
- InChIKey: MUVQIIBPDFTEKM-QWWZWVQMSA-N
- Inchi: 1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
- SMILES: C[C@H]([C@@H](CO)N)O
Computed Properties
- Exact Mass: 105.07900
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 105.079
- Heavy Atom Count: 7
- Complexity: 49
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.6
- Surface Charge: 1
- Topological Polar Surface Area: 68.1
Experimental Properties
- LogP: -0.61290
- PSA: 66.48000
- Refractive Index: 1.488
- Water Partition Coefficient: dissolution
- Boiling Point: 120-122 ºC (1 mmHg)
- Melting Point: 49-54 °C (lit.)
- Flash Point: 109.7°C
- Color/Form: White solid
- Solubility: dissolve in water
- Specific Rotation: 6.5 º (c=1, EtOH)
- Optical Activity: [α]20/D −4.2°, c = 1% in H2O
- Density: 1.118
L-Threoninol Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:S26;S37/39
- Safety Instruction: S26-S37/39
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315,H319
- Warning Statement: P305+P351+P338
- Storage Condition:Store long-term at -20°C
- Risk Phrases: 36/38
- Signal Word:Warning
- FLUKA BRAND F CODES:3-10
L-Threoninol Customs Data
- HS CODE:29221985
L-Threoninol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0035KQ-1g |
L-Threoninol |
3228-51-1 | 95% | 1g |
$29.00 | 2025-02-19 | |
A2B Chem LLC | AB46394-1g |
L-Threoninol |
3228-51-1 | 95% | 1g |
$12.00 | 2024-04-20 | |
AAPPTec | DAT101-1g |
L-Threoninol |
3228-51-1 | 1g |
$55.00 | 2024-07-19 | ||
Aaron | AR0035T2-100mg |
L-Threoninol |
3228-51-1 | 97% | 100mg |
$5.00 | 2025-01-21 | |
abcr | AB165382-1 g |
L-Threoninol, 95%; . |
3228-51-1 | 95% | 1g |
€100.90 | ||
Ambeed | A107154-1g |
(2R,3R)-2-Aminobutane-1,3-diol |
3228-51-1 | 98% | 1g |
$14.0 | ||
Chemenu | CM116575-10g |
L-Threoninol |
3228-51-1 | 95% | 10g |
$133 | 2023-01-01 | |
Enamine | EN300-226446-0.05g |
(2R,3R)-2-aminobutane-1,3-diol |
3228-51-1 | 95% | 0.05g |
$19.0 | 2024-06-20 | |
eNovation Chemicals LLC | D522920-1g |
(2R,3R)-2-AMinobutane-1,3-diol |
3228-51-1 | 97% | 1g |
$230 | 2022-10-11 | |
Fluorochem | 045538-1g |
h-Threoninol |
3228-51-1 | 95% | 1g |
£33.00 | 2022-02-28 |
L-Threoninol Suppliers
Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
(CAS:3228-51-1)
MR./MRS.:ZHANG HUAN
Phone:18827031272
Email:1438980011@qq.com
CHENG DOU CHUANG KE CHENG Biotechnology Co., Ltd.
(CAS:3228-51-1)
MR./MRS.:FENG LI
Phone:15928581901
Email:sales@ckcbiotech.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3228-51-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3228-51-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
L-Threoninol Related Literature
-
Jean-Charles Buffet,Ashley N. Martin,Moshe Kol,Jun Okuda Polym. Chem., 2011,2, 2378-2384
-
Chao Feng,Daming Feng Chem. Commun., 2015,51, 342-345
-
Eleonora Derlindati,Margherita Dall'Asta,Diego Ardigò,Furio Brighenti,Ivana Zavaroni,Alan Crozier,Daniele Del Rio Food Funct., 2012,3, 1144-1152
-
Mehdi Jalali,Alireza Aliakbar Anal. Methods, 2013,5, 6352-6359
-
Heng-Yu Chi,Shao-Hsiang Hung,Ming-Yang Kan,Li-Wei Lee,Chon Hei Lam,Jiun-Jen Chen,Dun-Yen Kang CrystEngComm, 2018,20, 5465-5474
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- 515-93-5(L-THREONINOL)
- 17093-74-2((2S,3R)-2-Acetamido-3-hydroxybutanoic acid)
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- 24006-62-0(2-Aminooctadecane-1,3-diol)
- 3102-56-5(1,3-Octadecanediol,2-amino-, (2R,3S)-rel-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3228-51-1)L-Threoninol

Purity:99%
Quantity:100g
Price($):552.0